Cas no 199480-28-9 (Ethyl 3-(hydroxymethyl)-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 3-(hydroxymethyl)-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 199480-28-9
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD27988094
• CID: 2092205
• PubChem ID: 54100747
• Update Time: 2025-09-21

Ethyl 3-(hydroxymethyl)-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(hydroxymethyl)-1-methyl-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 3-(hydroxymethyl)-1-methyl-, ethyl ester
• AKOS024262699
• MFCD27988094
• ethyl 5-(hydroxymethyl)-2-methylpyrazole-3-carboxylate
• ethyl3-(hydroxymethyl)-1-methyl-1H-pyrazole-5-carboxylate
• SY259146
• CS-0449380
• Ethyl 3-(Hydroxymethyl)-1-methylpyrazole-5-carboxylate
• SB21898
• DB-230384
• ZHA48028
• AS-32972
• SCHEMBL7699075
• 199480-28-9

• MDL： MFCD27988094
• Inchi： 1S/C8H12N2O3/c1-3-13-8(12)7-4-6(5-11)9-10(7)2/h4,11H,3,5H2,1-2H3
• InChI Key： NAILRRQHNORYGN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(CO)=NN1C)=O

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 346.9±32.0 °C at 760 mmHg
• Flash Point: 163.6±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3-(hydroxymethyl)-1-methyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)